MPT0B206
Overview
Description
MPT0B206 is a novel tubulin polymerization inhibitor. MPT0B206 induced G2/M cell cycle arrest and the appearance of the mitotic marker MPM-2 in K562 and K562R cells, which is associated with the upregulation of cyclin B1 and the dephosphorylation of Cdc2. Treatment of K562 and K562R cells with MPT0B206 induced apoptosis and reduced the protein levels of procaspase-9 and procaspase-3 and increased caspase-3 activity and PARP cleavage.
Scientific Research Applications
Space Experiment Evaluation
The Microelectronics and Photonics Testbed (MPTB), carrying multiple experiments on a scientific satellite, offers insights into the behavior of artificial neural networks in space environments. This includes the evaluation of commercial static RAMs and other components in high radiation orbits, relevant for understanding the impacts of space conditions on electronics ((Cheynet et al., 1999); (Velazco et al., 1998)).
Microwave Power Transmission
Microwave power transmission (MPT), the wireless transfer of power at microwave frequencies, is significant for remotely powering unmanned aerial vehicles and space solar power concepts. Research into MPT has progressed over the last 50 years, focusing on rectenna design and system components for efficient power transmission ((Strassner & Chang, 2013)).
Neural Network Robustness
Studies on MPTB provide evidence of the intrinsic fault tolerance properties of artificial neural networks, highlighting their resilience to disruptions in space, a crucial factor for space-based computational systems ((Velazco et al., 1999)).
Solar Cell Performance Analysis
The Microelectronics and Photonics Testbed also includes experiments for analyzing solar cell performance in space. This involves using methodologies like the Solar Array Verification and Analysis Tool (SAVANT) to compare predicted and actual on-orbit performance, validating models and understanding the space environment's impact on solar technologies ((Walters et al., 2005)).
Space Solar Power Systems
The concept of space solar power systems (SSPS) integrated with MPT technology signifies a significant step towards providing clean and limitless energy resources from space. This field has seen considerable advancements, particularly in Japan, with experiments and technology developments around microwave-driven airplanes and rocket experiments ((Matsumoto, 2002)).
properties
Product Name |
MPT0B206 |
|---|---|
Molecular Formula |
C16H16N2O4S |
Molecular Weight |
332.37 |
IUPAC Name |
N-[1-(4-Methoxy-benzenesulfonyl)-2,3-dihydro-1H-indol-7-yl]-formamide |
InChI |
InChI=1S/C16H16N2O4S/c1-22-13-5-7-14(8-6-13)23(20,21)18-10-9-12-3-2-4-15(16(12)18)17-11-19/h2-8,11H,9-10H2,1H3,(H,17,19) |
InChI Key |
VAMQNUFVZLXASV-UHFFFAOYSA-N |
SMILES |
O=CNC1=CC=CC2=C1N(S(=O)(C3=CC=C(OC)C=C3)=O)CC2 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
MPT0B206 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
